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Compound of Interest

Compound Name: Variabilin

Cat. No.: B611640 Get Quote

Variegin, isolated from the saliva of the tropical bont tick, Amblyomma variegatum, is a small

peptide (32 residues) that functions as a highly potent and specific inhibitor of thrombin, the

central serine protease in the coagulation cascade.[1][2] Its primary role during hematophagy is

to prevent the formation of a fibrin clot at the feeding site, thus maintaining blood fluidity.

Mechanism of Action
Variegin is a bivalent, tight-binding competitive inhibitor that interacts with thrombin at two

distinct sites.[1][3][4] This dual-binding mechanism is crucial for its high affinity and specificity.

Active Site Binding: The region spanning residues 8-14 of Variegin binds directly to the

catalytic active site of thrombin, sterically blocking its proteolytic function.[1][2]

Exosite-I Binding: The C-terminal region of Variegin (residues 15-32) binds to thrombin's

fibrinogen-recognition exosite (Exosite-I).[1][2] This interaction anchors the inhibitor to the

enzyme, significantly enhancing the affinity and potency of the active site blockade.

An interesting feature of Variegin is that it is cleaved by thrombin upon binding. However, unlike

many substrates, the resulting cleavage product remains a potent, noncompetitive inhibitor,

ensuring sustained anticoagulation at the feeding site.[3]
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The inhibitory activity of Variegin has been quantified using various assays, demonstrating its

superior potency compared to other direct thrombin inhibitors like bivalirudin.

Inhibitor Form Parameter Value
Assay
Condition

Source

Natural Variegin

(glycosylated)
Kᵢ ~10.4 pM Amidolytic Assay [2][5]

Natural Variegin

(glycosylated)
IC₅₀ ~0.99 nM Amidolytic Assay [5]

Synthetic

Variegin (s-

variegin)

Kᵢ ~146.4 pM
Amidolytic Assay

(S2238)
[1][6]

Synthetic

Variegin (s-

variegin)

IC₅₀ ~5.40 nM
Amidolytic Assay

(S2238)
[5]

Signaling Pathway Visualization
The following diagram illustrates the final common pathway of the coagulation cascade and the

specific point of inhibition by Variegin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17684009/
https://pubmed.ncbi.nlm.nih.gov/17684009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3203879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3203879/
https://www.researchgate.net/figure/Sequence-and-activity-of-variegin-and-its-variants_tbl2_51769965
https://patents.google.com/patent/US9217027B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6040050/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6040050/
https://www.benchchem.com/product/b611640#natural-function-of-variabilin-in-tick-hematophagy
https://www.benchchem.com/product/b611640#natural-function-of-variabilin-in-tick-hematophagy
https://www.benchchem.com/product/b611640#natural-function-of-variabilin-in-tick-hematophagy
https://www.benchchem.com/product/b611640#natural-function-of-variabilin-in-tick-hematophagy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

